Cas no 2143315-86-8 (2-(4-{(tert-butoxy)carbonylamino}-2,6-dimethyloxan-4-yl)acetic acid)

• Product Name: 2-(4-{(tert-butoxy)carbonylamino}-2,6-dimethyloxan-4-yl)acetic acid
• CAS No: 2143315-86-8
• MF: C₁₄H₂₅NO₅
• MW: 287.352004766464
• CID: 5844799
• PubChem ID: 165520686
• Update Time: 2025-06-28

2-(4-{(tert-butoxy)carbonylamino}-2,6-dimethyloxan-4-yl)acetic acid Chemical and Physical Properties

Names and Identifiers

• 2-(4-{(tert-butoxy)carbonylamino}-2,6-dimethyloxan-4-yl)acetic acid
• 2143315-86-8
• EN300-1285657
• 2-(4-{[(tert-butoxy)carbonyl]amino}-2,6-dimethyloxan-4-yl)acetic acid

• Inchi： 1S/C14H25NO5/c1-9-6-14(8-11(16)17,7-10(2)19-9)15-12(18)20-13(3,4)5/h9-10H,6-8H2,1-5H3,(H,15,18)(H,16,17)
• InChI Key： KCQNUIARVPVFRJ-UHFFFAOYSA-N
• SMILES： O1C(C)CC(CC(=O)O)(CC1C)NC(=O)OC(C)(C)C

Computed Properties

• Exact Mass: 287.17327290g/mol
• Monoisotopic Mass: 287.17327290g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 20
• Rotatable Bond Count: 5
• Complexity: 364
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 2
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.1
• Topological Polar Surface Area: 84.9Ų

Additional information on 2-(4-{(tert-butoxy)carbonylamino}-2,6-dimethyloxan-4-yl)acetic acid

Introduction to 2-(4-{(tert-butoxy)carbonylamino}-2,6-dimethyloxan-4-yl)acetic acid (CAS No. 2143315-86-8) and Its Emerging Applications in Chemical Biology

2-(4-{(tert-butoxy)carbonylamino}-2,6-dimethyloxan-4-yl)acetic acid, identified by the CAS number 2143315-86-8, is a specialized organic compound that has garnered significant attention in the field of chemical biology due to its unique structural and functional properties. This compound belongs to a class of molecules characterized by a oxan ring substituted with amino and carboxylic acid functionalities, making it a versatile intermediate in the synthesis of bioactive molecules. The presence of a tert-butoxy carbonyl group enhances its stability and reactivity, facilitating its use in various synthetic pathways.

The oxan ring, a cyclic ether structure with two methylene groups, contributes to the flexibility and solubility of the compound, which is crucial for its biological activity. This structural motif is often employed in drug design to mimic natural biomolecules and improve pharmacokinetic profiles. The 4-amino substituent further extends its utility as a building block for more complex pharmacophores, enabling the development of novel therapeutic agents.

In recent years, there has been growing interest in the development of small-molecule modulators that target post-translational modifications (PTMs) such as protein phosphorylation. 2-(4-{(tert-butoxy)carbonylamino}-2,6-dimethyloxan-4-yl)acetic acid has been explored as a potential inhibitor or mimic of phosphorylated residues, which play critical roles in signal transduction pathways. The compound’s ability to interact with protein kinases and phosphatases has opened new avenues for research in oncology and metabolic diseases.

One of the most compelling aspects of this compound is its application in the synthesis of protease inhibitors. Proteases are enzymes that play pivotal roles in various biological processes, including inflammation, infection, and cancer progression. By incorporating the oxan ring into designed inhibitors, researchers aim to achieve higher specificity and lower toxicity compared to traditional inhibitors. Preliminary studies have shown that derivatives of 2-(4-{(tert-butoxy)carbonylamino}-2,6-dimethyloxan-4-yl)acetic acid exhibit promising activity against target proteases while maintaining good pharmacological properties.

The tert-butoxy carbonyl group not only enhances stability but also serves as a handle for further chemical modifications. This allows for the creation of libraries of analogs with tailored properties for high-throughput screening (HTS). Such libraries are essential for identifying lead compounds that can be optimized through structure-activity relationship (SAR) studies. The combination of computational modeling and experimental validation has been instrumental in understanding the binding modes and mechanisms of action of these compounds.

Another area where this compound has shown promise is in the development of chiral auxiliaries and ligands for asymmetric synthesis. The oxan ring’s conformational flexibility allows it to interact with chiral centers in substrates or catalysts, facilitating enantioselective transformations. This is particularly relevant in pharmaceutical synthesis, where enantiopure compounds are often required due to differences in biological activity between enantiomers.

Recent advances in synthetic methodologies have enabled the efficient preparation of complex derivatives of 2-(4-{(tert-butoxy)carbonylamino}-2,6-dimethyloxan-4-yl)acetic acid, making it more accessible for industrial applications. Techniques such as solid-phase synthesis and flow chemistry have streamlined the process, allowing for scalable production without compromising purity or yield. These advancements are critical for translating laboratory discoveries into viable therapeutic candidates.

The compound’s potential extends beyond traditional drug discovery applications. It has been explored as a tool compound in biochemical research, where it serves as a substrate or inhibitor for enzymes involved in metabolic pathways. Understanding these pathways is essential for developing treatments for diseases such as diabetes and obesity. Additionally, its use as a probe molecule has helped elucidate enzyme mechanisms at an atomic level.

The future prospects for 2-(4-{(tert-butoxy)carbonylamino}-2,6-dimethyloxan-4-yl)acetic acid are vast, driven by ongoing research into novel therapeutic targets and synthetic strategies. As our understanding of disease biology evolves, so too will the applications of this versatile compound. Collaborative efforts between academia and industry are necessary to fully realize its potential in addressing unmet medical needs.